Cas no 1465346-08-0 (N-(1-cyanocyclobutyl)-4-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)benzamide)

N-(1-cyanocyclobutyl)-4-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)benzamide structure
1465346-08-0 structure
Product name:N-(1-cyanocyclobutyl)-4-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)benzamide
CAS No:1465346-08-0
MF:C17H17N5O
MW:307.349782705307
CID:6199523
PubChem ID:84585788

N-(1-cyanocyclobutyl)-4-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Z1343870710
    • N-(1-cyanocyclobutyl)-4-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)benzamide
    • 1465346-08-0
    • AKOS016960407
    • EN300-26687658
    • CHEMBL3467818
    • Inchi: 1S/C17H17N5O/c18-10-17(8-1-9-17)20-16(23)13-6-4-12(5-7-13)15-19-14(21-22-15)11-2-3-11/h4-7,11H,1-3,8-9H2,(H,20,23)(H,19,21,22)
    • InChI Key: FTDFQFKIGKYWCU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)C1=NNC(C2CC2)=N1)NC1(C#N)CCC1

Computed Properties

  • Exact Mass: 307.14331018g/mol
  • Monoisotopic Mass: 307.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 94.5Ų

N-(1-cyanocyclobutyl)-4-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26687658-0.05g
1465346-08-0 90%
0.05g
$212.0 2023-11-13
Enamine
EN300-26687625-0.05g
N-(1-cyanocyclobutyl)-4-(5-cyclopropyl-1H-1,2,4-triazol-3-yl)benzamide
1465346-08-0 95.0%
0.05g
$212.0 2025-03-20

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